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Compound of Interest

Compound Name: Carbazomycin C

Cat. No.: B026056

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of Carbazomycin C, a bioactive bacterial metabolite.
Adherence to these procedures is critical to ensure personnel safety and environmental
protection. This guidance is intended for researchers, scientists, and drug development
professionals actively working with this compound.

Carbazomycin C exhibits a range of biological activities, including antibacterial, antifungal, and
cytotoxic effects.[1][2][3][4] Due to its cytotoxic nature against various cell lines, it must be
handled as a potentially hazardous substance.[1][3] Although a comprehensive safety data
sheet (SDS) with specific disposal instructions is not readily available, the following procedures
are based on established best practices for the disposal of cytotoxic and potentially hazardous
research chemicals.

Quantitative Data Summary

For ease of reference, the key chemical and physical properties of Carbazomycin C are
summarized in the table below.
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Property Value Reference
Molecular Formula C16H17NO3 [11[31[5]
Molecular Weight 271.316 g/mol [31[5]
Boiling Point 498.4°C at 760 mmHg [5]

Flash Point 255.2°C [5]

Density 1.262 g/cm3 [5]
Solubility Soluble in DMSO [3]

Short term (days to weeks): O -
Storage 4°C, dry and dark. Long term [3]
(months to years): -20°C.

Experimental Protocols: Disposal Procedures

The following step-by-step protocols must be followed for the safe disposal of Carbazomycin
C and associated contaminated materials.

1. Solid Waste Disposal (Pure Compound, Contaminated Labware)

o Objective: To safely contain and dispose of solid Carbazomycin C and single-use items that
have come into direct contact with the compound.

o Materials:

o Clearly labeled, sealable hazardous waste container (e.g., a rigid, leak-proof container
with a screw-on cap).

o Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and a lab coat are
mandatory.

o Waste pickup service compliant with local and institutional regulations.

e Procedure:
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o All solid waste, including unused or expired Carbazomycin C powder, contaminated
weigh boats, pipette tips, and microfuge tubes, must be placed directly into the designated
hazardous waste container.

o Do not mix with non-hazardous waste.

o Once the container is full, or at the end of the experimental run, securely seal the
container.

o Label the container clearly with "Hazardous Waste," "Cytotoxic Chemical Waste," and
"Carbazomycin C."

o Arrange for disposal through your institution's environmental health and safety (EHS)
office or a licensed hazardous waste disposal contractor.

. Liquid Waste Disposal (Solutions containing Carbazomycin C)
Objective: To safely manage and dispose of solutions containing Carbazomycin C.
Materials:
o Clearly labeled, leak-proof hazardous waste container for liquid chemical waste.
o Personal Protective Equipment (PPE) as listed above.
Procedure:

o All solutions containing Carbazomycin C, including stock solutions, experimental media,
and the first rinse of any contaminated glassware, must be collected in a designated liquid
hazardous waste container.

o The container should be compatible with the solvent used (e.g., a high-density
polyethylene container for DMSO solutions).

o Label the container with "Hazardous Waste," "Cytotoxic Chemical Waste," the solvent
(e.g., "Carbazomycin C in DMSQO"), and the approximate concentration.
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o Store the sealed container in a secondary containment bin in a well-ventilated area, away
from incompatible materials, until collection by your institution's EHS office or a licensed
contractor.

3. Decontamination of Non-Disposable Iltems (Glassware, Surfaces)

» Objective: To effectively decontaminate reusable items and work surfaces.

e Materials:
o Appropriate cleaning solvent (e.g., 70% ethanol or a suitable laboratory detergent).
o Disposable wipes or paper towels.
o Hazardous waste container for contaminated wipes.

e Procedure:

[¢]

After emptying, rinse glassware a minimum of three times with a suitable solvent. The first
rinse must be collected as hazardous liquid waste.[6]

o Subsequent rinses can typically be disposed of down the drain with copious amounts of
water, but consult your local EHS guidelines for confirmation.

o Wipe down all work surfaces (e.g., fume hood, benchtop) that may have come into contact
with Carbazomycin C with a disposable wipe soaked in a cleaning solvent.

o Dispose of all used wipes as solid hazardous waste.

Logical Workflow for Carbazomycin C Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Carbazomycin C and related waste streams.
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Carbazomycin C Disposal Workflow
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Caption: Workflow for the safe disposal of Carbazomycin C waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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